4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide

• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]benzamide
• InChI: InChI=1S/C20H20N4O4S2/c25-20(23-13-18-19(22-7-6-21-18)16-5-12-29-14-16)15-1-3-17(4-2-15)30(26,27)24-8-10-28-11-9-24/h1-7,12,14H,8-11,13H2,(H,23,25)
• InChI Key: OGZWASRDKMXKCY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC3=NC=CN=C3C4=CSC=C4
• Molecular Formula: C20H20N4O4S2
• Molecular Weight: 444.5 g/mol

Description

4-(Morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide, also known as MTPT, is a synthetic benzamide derivative that has been used in various scientific research applications. MTPT has been studied for its potential applications in drug design, enzymatic catalysis, and organic synthesis.

Scientific Research Applications

4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has been studied for its potential applications in drug design, enzymatic catalysis, and organic synthesis. In drug design, 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has been used to study the binding affinity of various drug molecules to their target proteins. In enzymatic catalysis, 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has been used to study the catalytic activity of various enzymes. In organic synthesis, 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has been used to synthesize various organic compounds.

Mechanism of Action

4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has been studied for its mechanism of action. 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has been found to interact with various proteins and enzymes, resulting in the modulation of their activity. 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has also been found to interact with various small molecules, resulting in the modulation of their activity.
Biochemical and Physiological Effects
4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has been studied for its biochemical and physiological effects. 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has been found to modulate the activity of various proteins and enzymes. 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has also been found to modulate the activity of various small molecules. 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has also been found to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Laboratory Experiments
4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide has several advantages and limitations for laboratory experiments. One of the advantages of using 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide is its ability to interact with various proteins and enzymes, resulting in the modulation of their activity. This makes 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide an ideal tool for studying the activity of various proteins and enzymes. One of the limitations of using 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide is its limited solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several potential future directions that could be explored with 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide. One potential future direction is the study of the effects of 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide on the activity of various proteins and enzymes in different biological systems. Another potential future direction is the study of the effects of 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide on the activity of various small molecules in different biological systems. Additionally, further research could be conducted into the potential applications of 4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide in drug design, enzymatic catalysis, and organic synthesis.

Synthesis Methods

4-(morpholine-4-sulfonyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide can be synthesized via a five-step reaction sequence. First, the thiophen-3-ylpyrazin-2-ylmethyl group is synthesized from the reaction of thiophen-3-ylpyrazin-2-ylmethanol and ethyl chloroformate in the presence of triethylamine. Second, the morpholine-4-sulfonyl group is synthesized from the reaction of morpholine-4-sulfonic acid and ethyl chloroformate in the presence of triethylamine. Third, the two groups are combined by the reaction of thiophen-3-ylpyrazin-2-ylmethyl group and morpholine-4-sulfonyl group in the presence of potassium carbonate. Fourth, the resulting product is reacted with benzamide in the presence of triethylamine. Finally, the product is purified by column chromatography.